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Compound of Interest

Compound Name: NOR116

Cat. No.: B1143032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the test methods used to evaluate the

flame retardancy of NOR116, a non-halogenated flame retardant. NOR116 is a monomeric N-

alkoxy hindered amine (NOR HAS) that functions as a flame retardant and UV stabilizer,

particularly in polyolefin applications such as fibers, nonwovens, and films.[1][2][3][4][5] It is

effective at low concentrations, typically between 0.5% and 1.5%.[4]

Mechanism of Action
NOR116 imparts flame retardancy primarily through a gas-phase radical scavenging

mechanism. During combustion, the N-alkoxy amine bond in NOR116 undergoes thermal

decomposition, generating stable nitroxyl radicals. These radicals are highly effective at

trapping and quenching the high-energy alkyl (R•) and peroxyl (ROO•) radicals that propagate

the combustion cycle in the gas phase. This interruption of the radical chain reaction

suppresses the flame and reduces the rate of burning.[6][7][8][9]

Quantitative Data Summary
The following table summarizes the flame retardancy performance of NOR116 in polypropylene

(PP) based on various standard test methods.
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Polymer
Matrix

NOR116
Concentrati
on (%)

Other
Additives

Test
Method

Result Reference

PP nonwoven

(100 g/m²)
1 None DIN 4102 B2 (Pass) [10][11]

PP nonwoven

(100 g/m²)
1 None UL 94 VTM-2 [10][11]

PP nonwoven

(100 g/m²)
1 None

Limiting

Oxygen Index

(LOI)

24.2% [10][11]

PP 0.5

24.5%

Ammonium

Polyphosphat

e/Pentaerythr

itol

(APP/PER)

UL 94 V-0 [8]

PP 0.5

24.5%

Ammonium

Polyphosphat

e/Pentaerythr

itol

(APP/PER)

Limiting

Oxygen Index

(LOI)

35.0% [8]

PP 1.5

3.5% Cyclic

Phosphonate

(PCO-900),

1% Fumed

Silica

Limiting

Oxygen Index

(LOI)

~25% [12]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.

UL 94 Vertical Burning Test
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This test evaluates the vertical burning characteristics of a plastic material. The V-0, V-1, and V-

2 ratings indicate the ability of the material to extinguish after ignition.

Apparatus:

UL 94 vertical burn test chamber

Bunsen burner with a 20 mm high blue flame

Timer

Conditioning chamber (23°C, 50% relative humidity)

Surgical cotton

Specimen Preparation:

Prepare at least five specimens with nominal dimensions of 125 mm x 13 mm and a

thickness not exceeding 13 mm.

Condition the specimens for a minimum of 48 hours at 23°C and 50% relative humidity.

Procedure:

Mount a specimen vertically in the test chamber.

Place a layer of surgical cotton 300 mm below the lower edge of the specimen.

Apply the Bunsen burner flame to the lower edge of the specimen for 10 seconds.

Remove the flame and record the afterflame time (t1).

As soon as the flaming ceases, immediately reapply the flame for another 10 seconds.

Remove the flame and record the second afterflame time (t2) and the afterglow time (t3).

Observe if any flaming drips ignite the cotton below.

Repeat the test for the remaining specimens.
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Classification Criteria:

Criteria V-0 V-1 V-2

Afterflame time for

each individual

specimen (t1 or t2)

≤ 10 s ≤ 30 s ≤ 30 s

Total afterflame time

for any set of 5

specimens (t1 + t2 for

all 5)

≤ 50 s ≤ 250 s ≤ 250 s

Afterflame plus

afterglow time for

each individual

specimen after the

second flame

application (t2 + t3)

≤ 30 s ≤ 60 s ≤ 60 s

Burning drips igniting

cotton
No No Yes

Burn to holding clamp No No No

Limiting Oxygen Index (LOI) Test (ASTM D2863)
The LOI test determines the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will just support flaming combustion of a material.

Apparatus:

LOI apparatus with a vertical glass chimney

Oxygen and nitrogen gas cylinders with flow controllers

Ignition source (e.g., propane torch)

Timer
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Specimen Preparation:

Prepare at least five specimens of a size suitable for the apparatus (typically 70-150 mm

long, 6.5 mm wide, and 3 mm thick).

Condition the specimens as per the material specification.

Procedure:

Place a specimen vertically in the glass chimney.

Introduce a mixture of oxygen and nitrogen into the chimney at a specified flow rate.

Ignite the top of the specimen with the ignition source.

Observe the burning behavior of the specimen.

Adjust the oxygen concentration in subsequent tests to determine the minimum

concentration that supports combustion for a specified duration or extent of burning.

The LOI is expressed as the volume percentage of oxygen in the mixture.

Federal Motor Vehicle Safety Standard (FMVSS) 302
Horizontal Burning Test
This test is used to evaluate the horizontal burning rate of materials used in the occupant

compartments of motor vehicles.[13]

Apparatus:

Horizontal flammability test chamber

Bunsen burner with a 38 mm high flame

Specimen holder (U-shaped frame)

Timer
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Specimen Preparation:

Prepare at least five specimens, each 102 mm x 356 mm, with a thickness not exceeding 13

mm.[14][15]

Condition the specimens for at least 24 hours at 21°C and 50% relative humidity.[16]

Procedure:

Mount a specimen in the U-shaped holder.

Place the holder in the test chamber.

Apply the flame to the free end of the specimen for 15 seconds.[15]

After 15 seconds, extinguish the flame.

Measure the time it takes for the flame to travel a marked distance on the specimen.

Calculate the burn rate in mm/minute.

Classification Criteria:

The material is considered to have passed the test if the burn rate is less than 102

mm/minute.[14][15]

DIN 4102-B2 Flammability Test
This German standard is used to classify the fire behavior of building materials. The B2

classification is for "normally flammable" materials.

Apparatus:

Vertical flame test apparatus as specified in DIN 50051

Small flame ignition source

Specimen Preparation:
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Prepare specimens of the material to be tested.

Condition the specimens in a standard climate (23°C, 50% relative humidity) for at least 48

hours.

Procedure:

Mount the specimen vertically in the test apparatus.

Apply a small flame to the lower edge of the specimen for 15 seconds.

Observe the flame height and the time it takes to reach a specific mark on the specimen

holder.

Classification Criteria for B2:

For a 15-second flame application, the flame tip must not reach the 150 mm reference mark

within 20 seconds.
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Sample Preparation

Flame Retardancy Testing Data Analysis & Classification

Polymer + NOR116 Melt Compounding Specimen Preparation
(e.g., Injection Molding)
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UL 94 Vertical BurnTest Specimen
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FMVSS 302 Horizontal Burn
Test Specimen
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Test Specimen

UL 94 Classification
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DIN 4102 Classification (B2)
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Experimental workflow for flame retardancy testing.
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Combustion Cycle (Gas Phase) Inhibition by NOR116
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NOR116 radical scavenging mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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